BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling N-9-Methoxynonyldeoxynojirimycin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-9-
Compound Name:

Methoxynonyldeoxynojirimycin

cat. No.: B1681059

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of N-9-Methoxynonyldeoxynojirimycin.

This document provides crucial safety and logistical information for the handling of N-9-
Methoxynonyldeoxynojirimycin. The following procedures are based on general laboratory
safety principles for handling research-grade chemical compounds where a specific Safety
Data Sheet (SDS) is not available. A thorough risk assessment should be conducted by
qualified personnel before initiating any work with this compound.

Chemical and Physical Properties

A summary of the known physical and chemical properties for N-9-
Methoxynonyldeoxynojirimycin and its hydrochloride salt is provided below. This information
is essential for understanding the compound's characteristics for safe handling and storage.
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N-9-

N-9-

Property Methoxynonyldeoxynojiri Methoxynonyldeoxynojiri
mycin mycin hydrochloride
Molecular Formula C16H33NOs[1] C16H34CINOs[2]

Molecular Weight 319.44 g/mol [1] 355.9 g/mol [2]

CAS Number 615253-61-7[1] 1333144-07-2[2]
(2R,3R,4R,5S)-2- (2R,3R,4R,5S)-2-
hydroxymethyl)-1-(9- hydroxymethyl)-1-(9-

IUPAC Name (hydroxymethyl)-1-( (hydroxymethyl)-1-(
methoxynonyl)piperidine-3,4,5-  methoxynonyl)piperidine-3,4,5-
triol[1] triol;hydrochloride[2]

SP187, UV-4 iminosugat, SP-187 hydrochloride, UV-

Synonyms

MON-DNJ[1]

4B[2]

Personal Protective Equipment (PPE)

Due to the absence of specific toxicological data, a cautious approach is recommended. The

following PPE should be considered the minimum requirement when handling N-9-

Methoxynonyldeoxynojirimycin.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin
https://pubchem.ncbi.nlm.nih.gov/compound/N-9-Methoxynonyldeoxynojirimycin-hydrochloride
https://www.benchchem.com/product/b1681059?utm_src=pdf-body
https://www.benchchem.com/product/b1681059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Type

Specification

Eye and Face Protection

Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Glove integrity should be checked

before and during use.

Body Protection

A lab coat or chemical-resistant apron should be
worn. For larger quantities or where significant
exposure is possible, a chemical-resistant suit

may be necessary.

Respiratory Protection

For handling powders or creating aerosols, a
NIOSH-approved respirator with an appropriate
particulate filter is recommended. Work should
be conducted in a well-ventilated area or a fume
hood.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of N-9-

Methoxynonyldeoxynojirimycin from receipt to disposal.

» Preparation and Engineering Controls:

o Work in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

o Ensure that a safety shower and eyewash station are readily accessible.

o Assemble all necessary equipment and reagents before handling the compound.

» Handling the Compound:

o Wear the appropriate PPE as detailed in the table above.
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o When weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to avoid generating dust.

o For dissolution, add the solvent to the compound slowly to avoid splashing.

e In Case of a Spill:

[e]

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o

Place the absorbed material into a sealed container for proper disposal.

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.

[¢]

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan

All waste containing N-9-Methoxynonyldeoxynojirimycin must be treated as hazardous
chemical waste.

+ Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, weigh paper) and liquid waste in
separate, clearly labeled, and sealed containers.

o Container Labeling:

o Label waste containers with "Hazardous Waste" and the full chemical name: "N-9-
Methoxynonyldeoxynojirimycin”.

o Disposal Procedure:

o Dispose of the hazardous waste through your institution's designated hazardous waste
management program.

o Do not dispose of this chemical down the drain or in the regular trash.
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Workflow for Handling N-9-
Methoxynonyldeoxynojirimycin
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-9-Methoxynonyldeoxynojirimycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
N-9-Methoxynonyldeoxynojirimycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681059#personal-protective-equipment-for-
handling-n-9-methoxynonyldeoxynojirimycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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